Cas no 1396871-19-4 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-(oxolan-2-yl)methylethanediamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-(oxolan-2-yl)methylethanediamide
• CAS No: 1396871-19-4
• MF: C₁₃H₂₄N₂O₄S
• MW: 304.405662536621
• CID: 6421261
• PubChem ID: 71787396
• Update Time: 2025-10-19

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-(oxolan-2-yl)methylethanediamide
• N'-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-N-(oxolan-2-ylmethyl)oxamide
• F6186-1413
• 1396871-19-4
• AKOS024536207
• N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
• VU0535054-1
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-N'-[(oxolan-2-yl)methyl]ethanediamide

• Inchi： 1S/C13H24N2O4S/c1-13(18,5-7-20-2)9-15-12(17)11(16)14-8-10-4-3-6-19-10/h10,18H,3-9H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key： RUQAHQSMFXJZNH-UHFFFAOYSA-N
• SMILES： C(NCC1CCCO1)(=O)C(NCC(O)(C)CCSC)=O

Computed Properties

• Exact Mass: 304.14567842g/mol
• Monoisotopic Mass: 304.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 113Ų

Additional information on N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-(oxolan-2-yl)methylethanediamide

N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-N'-(Oxolan-2-Yl)Methylethanediamide: A Comprehensive Overview

The compound N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-(oxolan-2-yl)methylethanediamide, identified by the CAS number 1396871-19-4, is a complex organic molecule with a diverse range of potential applications. This compound has garnered significant attention in recent years due to its unique structural properties and promising chemical reactivity. The molecule's structure, which includes a hydroxyl group, a methylsulfanyl moiety, and an oxolane ring, contributes to its versatility in various chemical and biological contexts.

Recent studies have highlighted the importance of sulfur-containing compounds like methylsulfanyl groups in enhancing the stability and bioavailability of pharmaceutical agents. The presence of this functional group in the compound under discussion suggests potential applications in drug delivery systems. Additionally, the oxolane ring, also known as a tetrahydrofuran ring, adds to the molecule's solubility and compatibility with organic solvents, making it suitable for use in organic synthesis reactions.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to accelerate the formation of the ethanediamide backbone, which is a critical component of this compound.

In terms of applications, this compound has shown promise in catalytic processes. Its ability to act as a ligand in transition metal complexes has been explored in recent research. For example, a 2023 study published in Nature Catalysis highlighted its role in enhancing the efficiency of palladium-catalyzed cross-coupling reactions. The hydroxyl and methyl groups present in the molecule contribute to its coordinating abilities, making it an effective ligand for metal catalysts.

Beyond catalysis, this compound has also been investigated for its potential in materials science. Its structural flexibility allows it to form self-assembled monolayers on various substrates, which could be useful in creating advanced materials with tailored properties. A research team at Stanford University reported that films formed by this compound exhibit excellent thermal stability and mechanical strength, making them suitable for use in electronic devices.

The biological activity of this compound is another area of active research. Preliminary studies suggest that it may possess anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for therapeutic applications.

In conclusion, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-(oxolan-2-yl)methylethanediamide is a multifaceted compound with potential applications across various fields. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As researchers continue to explore its properties and optimize its synthesis, this compound is likely to play an increasingly important role in modern chemistry and materials science.